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Compound of Interest

Compound Name: Tetralead tetraoxide

Cat. No.: B15342068

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tetralead tetraoxide
(Pbs30a), also known as red lead, in the formulation of ceramic glazes. Due to its toxic nature,
the use of lead in consumer ceramic ware is heavily regulated, and these notes are intended
for research and specialized applications where its unique properties are required, with a
strong emphasis on safety and proper handling.

Introduction to Tetralead Tetraoxide in Ceramic
Glazes

Tetralead tetraoxide is a dense, bright red to orange crystalline powder historically used as a
primary flux in low-temperature ceramic glazes, typically those fired between Cone 08 and
Cone 04 (approximately 950-1060°C). Its primary function is to lower the melting point of the
silica in the glaze, allowing it to form a glassy, impervious coating at lower temperatures.

Key Properties Imparted by Tetralead Tetraoxide:

e Low Melting Temperature: Lead is a powerful flux, enabling the creation of glazes that
mature at low earthenware temperatures.

« Brilliance and Gloss: Lead glazes are known for their high gloss and brilliant, smooth
surfaces.
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» Color Enhancement: Tetralead tetraoxide can enhance the vibrancy of certain coloring
metal oxides.

e Low Viscosity: Leaded glazes tend to have low viscosity, which allows them to flow and heal
imperfections on the ceramic surface.

o Low Coefficient of Thermal Expansion: When properly formulated, lead glazes can have a
low coefficient of thermal expansion, reducing the likelihood of crazing (the formation of fine
cracks in the glaze).

Chemical and Physical Properties of Tetralead
Tetraoxide

Property Value

Chemical Formula Pb30a4

Molar Mass 685.6 g/mol

Appearance Bright red or orange powder

Melting Point Decomposes at 500 °C (932 °F) to PbO
Density 8.3 g/cm3

Solubility Insoluble in water

Signaling Pathways and Chemical Reactions

During the firing process, tetralead tetraoxide undergoes a series of chemical reactions that
are fundamental to the formation of the leaded glaze. The primary reaction is the
decomposition of tetralead tetraoxide into lead(ll) oxide (PbO), which then acts as the primary
fluxing agent.

Caption: Chemical reactions of tetralead tetraoxide during firing.

The PbO produced from the decomposition of PbsOa readily reacts with silica (SiOz) to form a
lead silicate glass. Alumina (Alz203) is also typically included in the glaze formulation to increase
viscosity and prevent the glaze from running off the ceramic piece during firing.
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Experimental Protocols

Glaze Formulation

The following are example low-fire lead glaze recipes. Extreme caution and appropriate

personal protective equipment (PPE) are mandatory when handling lead compounds.

Table 1: Example Low-Fire Lead Glaze Recipes (Cone 06-04)

Component

Recipe 1: Clear Gloss
Base (%)

Recipe 2: Opaque White
Base (%)

Tetralead Tetraoxide (Red

Lead) 40 - 60 35-55
Silica (Flint) 30-45 25-40
Kaolin (EPK) 5-15 5-15
Whiting (Calcium Carbonate) 0-5 0-5
Zircopax (Zirconium Silicate) 10-15
Bentonite 1-2 1-2

Color Variations:

To achieve different colors, small percentages of metal oxides can be added to the base

recipes.

Table 2: Example Colorant Additions to a Lead Glaze Base

Colorant Percentage Addition (%) Resulting Color
Copper Carbonate (CuCOs) 2-5 Green to Turquoise
Cobalt Carbonate (CoCO3) 05-2 Blue

Red Iron Oxide (Fe203) 4-8 Amber to Brown
Manganese Dioxide (MnO3) 2-6 Purple to Brown
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Glaze Preparation and Application Workflow

Glaze Preparation

1. Weigh Raw Materials

:

2. Dry Mix Ingredients

:

3. Sieve Powder

:

4. Add Water & Mix to Desired Specific Gravity

:

5. Sieve Slurry

AppliLation

6. Apply to Bisqueware (Dipping, Brushing, or Spraying)

Firlng

7. Fire in a Ventilated Kiln

Click to download full resolution via product page

Caption: Workflow for preparing and applying leaded ceramic glazes.
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Protocol for Glaze Preparation:

e Weighing: Accurately weigh all dry ingredients using a calibrated digital scale. Perform this in
a well-ventilated area or a fume hood, wearing a respirator, gloves, and protective eyewear.

e Dry Mixing: Thoroughly mix the dry ingredients in a sealed container to ensure homogeneity.
e Sieving: Pass the dry mix through a 60-mesh or finer sieve to break up any clumps.

o Adding Water: Slowly add the dry mix to a container of water while stirring. The amount of
water will vary depending on the desired specific gravity and application method. A typical
starting point is a 1:1 ratio by weight.

» Sieving the Slurry: Pass the wet glaze slurry through an 80-mesh or finer sieve at least twice
to ensure a smooth, uniform consistency.

Firing Schedule

A typical firing schedule for a low-fire lead glaze (Cone 06-04) in an electric kiln is as follows.
Ensure the kiln is well-ventilated to the outside to remove any lead fumes that may be
produced.

Table 3: Example Firing Schedule for Cone 06

Ramp Rate Target Temperature Hold Time
Segment .
(°C/hour) (°C) (minutes)
1 100 600 30
2 150 999 15
3 Off Room Temperature

Firing and Cooling Considerations:

» Slow Initial Ramp: A slow initial ramp rate helps to burn off any organic materials and allows
for the slow release of water vapor.
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e Hold at Peak Temperature: A short hold at the peak temperature helps to ensure the glaze
fully matures and heals any surface defects.

» Cooling: A natural cooling rate is generally sufficient. However, a slower cooling rate can
sometimes promote the development of crystalline structures in certain glaze formulations.

Safety Protocols and Lead Leaching

WARNING: Lead is a cumulative poison. Inhalation or ingestion of lead dust or fumes can
cause serious health problems.

Mandatory Safety Precautions:

o Ventilation: Always work in a well-ventilated area. A dedicated fume hood is highly
recommended when handling dry lead powders and firing leaded glazes. Kilns used for firing
leaded glazes must be vented to the outdoors.

¢ Personal Protective Equipment (PPE):

[¢]

Respirator: A NIOSH-approved respirator with P100 filters must be worn when handling
dry lead compounds.

[¢]

Gloves: Wear nitrile or other chemical-resistant gloves.

[¢]

Protective Clothing: Wear a dedicated lab coat or coveralls.

o

Eye Protection: Use safety glasses or goggles.

o Housekeeping: Wet clean all surfaces after working with lead powders to prevent dust
accumulation. Do not eat, drink, or smoke in the work area.

o Disposal: Dispose of all lead-containing waste according to local and federal regulations for
hazardous waste.

Lead Leaching and Testing

Lead can leach from improperly formulated or fired glazes, especially when in contact with
acidic foods and beverages. The standard test for determining lead release from ceramic
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surfaces is ASTM C738.
Experimental Protocol: ASTM C738 Lead Leaching Test (Simplified)

o Cleaning: Thoroughly wash the glazed ceramic ware with a detergent solution, rinse with tap
water, and then with deionized water.

e Leaching Solution: Prepare a 4% (v/v) acetic acid solution in deionized water.

o Extraction: Fill the ceramic ware with the 4% acetic acid solution to within 6-7 mm of the rim.
Cover the vessel to prevent evaporation.

e |ncubation: Let the vessel stand for 24 hours at 20-24°C.

e Analysis: After 24 hours, decant the acetic acid solution into a clean container. Determine the
lead concentration in the solution using Atomic Absorption Spectroscopy (AAS) or Inductively
Coupled Plasma (ICP) analysis.[1]

Regulatory Limits:

The US Food and Drug Administration (FDA) has set action levels for leachable lead in ceramic
ware. These levels vary depending on the type of ware. For example, the limit for cups and
mugs is 0.5 pg/mL.[2]

Conclusion

Tetralead tetraoxide can be a valuable flux in the formulation of low-temperature ceramic
glazes for specific research and non-food contact applications. Its use necessitates a thorough
understanding of its chemical behavior, precise control over formulation and firing, and strict
adherence to safety protocols to mitigate the significant health risks associated with lead
exposure. The potential for lead leaching is a critical concern that must be addressed through
proper glaze formulation and verified by standardized testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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